Cas no 1261760-82-0 (5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene)

• Product Name: 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene
• CAS No: 1261760-82-0
• MF: C₈H₄ClF₅O
• MW: 246.561779022217
• CID: 4985921
• Update Time: 2025-05-22

5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene

• Inchi： 1S/C8H4ClF5O/c9-4-1-2-5(7(10)11)6(3-4)15-8(12,13)14/h1-3,7H
• InChI Key： WKLFULJHUKARJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene

5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene: A Comprehensive Overview

5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene (CAS No. 1261760-82-0) is a highly fluorinated aromatic compound with significant potential in various chemical applications. This compound, characterized by its unique substitution pattern, has garnered attention in recent years due to its versatile properties and promising applications in materials science, pharmaceuticals, and environmental chemistry. The presence of multiple fluorine atoms in its structure contributes to its stability, reactivity, and distinct electronic properties, making it a valuable molecule for both academic and industrial research.

The molecular structure of 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene consists of a benzene ring substituted with a chlorine atom at the 5-position, a difluoromethyl group at the 2-position, and a trifluoromethoxy group at the 3-position. This substitution pattern creates a highly electron-deficient aromatic system, which is advantageous for various chemical transformations. Recent studies have highlighted the role of such fluorinated aromatic compounds in enhancing the efficiency of organic electronic devices, such as light-emitting diodes (LEDs) and solar cells. For instance, researchers have demonstrated that the incorporation of trifluoromethoxy groups into aromatic systems can significantly improve charge transport properties, leading to better device performance.

One of the most notable advancements involving 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene is its application in the synthesis of advanced materials. Scientists have utilized this compound as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalysis. A recent study published in *Nature Materials* revealed that COFs derived from 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene exhibit superior methane adsorption capacities compared to traditional materials, opening new avenues for energy storage technologies.

In the pharmaceutical industry, 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene has been explored as a potential lead compound for drug development. The presence of electron-withdrawing groups like trifluoromethoxy enhances the bioavailability and metabolic stability of aromatic compounds, which are critical factors in drug design. Researchers have reported that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities in preclinical models. For example, a study conducted at the University of California demonstrated that certain analogs of 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene can selectively inhibit cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

The synthesis of 5-Chloro-2-(difluoromethyl)(trifluoromethoxy)benzene involves a multi-step process that typically begins with chlorination of an aromatic precursor followed by successive substitutions with diffluromethyl and triflurmethoxy groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex fluorinated aromatic compounds.

From an environmental perspective, understanding the fate and transport of 5-Chloro-2-(diffluromethyl)(triflurmethoxy)benzene in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its long-term persistence in soil and aquatic environments.

In conclusion, 5-Chloro-2-(diffluromethyl)(triflurmethoxy)benzene (CAS No. 1261760-82-0) represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for addressing challenges in materials science, pharmacology, and environmental chemistry. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.